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Compound of Interest

Compound Name: Decyl isotridecyl phthalate

CAS No.: 98072-27-6

Cat. No.: B13782972

Get Quote

A Senior Application Scientist's Perspective on Decyl Isotridecyl Phthalate and its Analogs

Introduction: Defining the Scope of High-
Performance Plasticizers
In the realm of polymer science, particularly in the formulation of flexible polyvinyl chloride

(PVC), plasticizers are indispensable additives that impart workability, flexibility, and durability.

While the broader class of phthalate esters has been subject to considerable scrutiny, a clear

distinction exists between low molecular weight (LMW) and high molecular weight (HMW)

phthalates. This guide focuses on the latter, a group of compounds generally considered to

have a more favorable toxicological profile and superior performance characteristics, such as

reduced migration and volatility.[1][2]

The term "decyl isotridecyl phthalate" represents a complex mixture of branched, long-chain

phthalate esters. Commercially, this falls under the umbrella of well-characterized substances

like diisodecyl phthalate (DIDP) and diisotridecyl phthalate (DITDP). DIDP is synthesized from

isomeric C10 alcohols, while DITDP is derived from C13 alcohols.[3][4] For the purposes of this
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technical guide, we will consider these HMW phthalates as the primary subjects of our analysis,

given their industrial relevance and the wealth of available technical data.

This document will provide a comprehensive overview of the synthesis, mechanism of action,

performance evaluation, and toxicological considerations of these HMW phthalates, offering a

field-proven perspective for researchers, scientists, and drug development professionals who

utilize plasticized polymers.

Physicochemical Properties and Synthesis
The performance of a plasticizer is intrinsically linked to its chemical structure and resulting

physical properties. HMW phthalates like DIDP and DITDP are characterized by their long,

branched alkyl chains, which significantly influence their behavior within a polymer matrix.

Key Physicochemical Properties of High Molecular Weight Phthalates
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Property
Diisodecyl
Phthalate (DIDP)

Diisotridecyl
Phthalate (DITDP)

Significance in
Polymer
Applications

Molecular Formula C28H46O4[5] C34H58O4[4]

Higher molecular

weight correlates with

lower volatility and

migration.[6]

Molecular Weight ~446.7 g/mol [5] ~530.8 g/mol [4]

Reduces the potential

for the plasticizer to

leach from the

polymer matrix over

time.[6]

Boiling Point >250 °C[7]
~501 °C (calculated)

[4]

High boiling point

signifies low volatility,

crucial for applications

involving elevated

temperatures.[8]

Melting Point ~ -50 °C[9] ~ -37 °C[4]

A low melting point

ensures the plasticizer

remains in a liquid

state over a wide

temperature range,

maintaining flexibility

in cold conditions.[8]

Water Solubility
Very low/sparingly

soluble[9]

Extremely low (7 x 10-

11 g/L)[4]

Low water solubility

minimizes extraction

of the plasticizer when

the polymer is in

contact with aqueous

environments.

Vapor Pressure < 0.08 mmHg @ 20

°C[7]

3.63 x 10-11 kPa @

25°C[4]

Extremely low vapor

pressure contributes

to the permanence of
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the plasticizer within

the polymer.[10]

Synthesis of High Molecular Weight Phthalates

The industrial production of HMW phthalates such as DIDP and DITDP is achieved through a

direct esterification reaction.[8][11] This process involves the reaction of phthalic anhydride with

the corresponding long-chain branched alcohols (isodecanol for DIDP, isotridecanol for DITDP)

at elevated temperatures and in the presence of a catalyst.

The reaction is a two-step process: a rapid initial reaction forms a monoester, followed by a

slower second esterification to form the diester. The reaction is driven to completion by the

continuous removal of water, a byproduct of the reaction. The final product is a clear, colorless,

and viscous liquid.[8]

Mechanism of Action: Plasticization of Polymers
The primary function of a plasticizer is to increase the flexibility and reduce the processing

temperature of a polymer. In the case of PVC, which is inherently rigid due to strong

intermolecular dipole-dipole interactions between the polymer chains, HMW phthalates act by

inserting themselves between these chains.

The bulky, non-polar alkyl chains of the phthalate ester effectively shield the polar C-Cl bonds

of adjacent PVC chains from one another, thereby reducing the intermolecular forces. This

"lubricating" effect at a molecular level allows the polymer chains to slide past each other more

easily, resulting in a more flexible material. The polar ester groups of the phthalate molecule

provide compatibility with the polar PVC matrix.[12]

The longer alkyl chains of HMW phthalates, compared to their LMW counterparts, lead to

greater entanglement with the polymer chains. This increased entanglement, coupled with their

higher molecular weight, is the primary reason for their reduced tendency to migrate or leach

out of the polymer.[6]
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Caption: Mechanism of PVC plasticization by HMW phthalates.

Experimental Protocols for Performance Evaluation
To ensure the efficacy and quality of a plasticized polymer, a series of standardized tests are

employed. The following protocols are based on widely accepted ASTM and ISO standards.

Experimental Workflow for Evaluating Plasticizer Performance
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1. Material Compounding:
- PVC Resin

- HMW Phthalate
- Stabilizers

2. Milling and Molding:
Create standardized test specimens

3. Mechanical Testing (ASTM D2284):
- Tensile Strength

- Elongation at Break

4. Thermal Analysis:
- Glass Transition Temperature (Tg)

5. Migration Resistance (ISO 177):
- Measure weight loss after contact with absorbent material

6. Volatility Testing:
- Measure weight loss after oven aging

7. Data Analysis & Comparison

Click to download full resolution via product page

Caption: Standardized workflow for plasticizer evaluation.

1. Preparation of Plasticized PVC Samples

Objective: To create homogenous PVC formulations with varying concentrations of the HMW

plasticizer for subsequent testing.

Methodology:

Dry blend PVC resin, the HMW phthalate plasticizer (e.g., at 30, 40, and 50 parts per

hundred of resin - phr), and necessary stabilizers (e.g., heat stabilizers) in a high-speed

mixer.

Process the dry blend on a two-roll mill at a temperature suitable for PVC compounding

(typically 160-180°C) until a homogenous sheet is formed.

Compression mold the milled sheets into plaques of a specified thickness according to

ASTM standards for preparing test specimens.
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Condition the molded plaques at a standard temperature and humidity (e.g., 23°C and

50% relative humidity) for at least 24 hours prior to testing.

2. Evaluation of Mechanical Properties (ASTM D2284)

Objective: To determine the effect of the plasticizer on the tensile strength and elongation of

the PVC compound.[13]

Methodology:

Cut dumbbell-shaped test specimens from the conditioned plaques.

Measure the tensile strength and elongation at break of the specimens using a universal

testing machine at a specified crosshead speed.

Record the force required to break the specimen (tensile strength) and the extent to which

it stretches before breaking (elongation).

Causality: An effective plasticizer will decrease tensile strength and significantly increase

elongation at break, indicating a more flexible material.

3. Assessment of Plasticizer Migration (ISO 177)

Objective: To quantify the tendency of the plasticizer to migrate from the PVC sample into an

absorbent material.[12]

Methodology:

Cut circular specimens from the conditioned plaques and weigh them accurately.

Place each specimen between two layers of an absorbent material (e.g., activated carbon)

within a test cell.

Apply a specified pressure to the test cell and place it in an oven at an elevated

temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

After the test period, remove the specimens, clean any residual absorbent material from

the surface, and reweigh them.
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Calculate the percentage weight loss, which corresponds to the amount of migrated

plasticizer.

Causality: Lower weight loss indicates superior migration resistance, a key advantage of

HMW phthalates.

Toxicological and Environmental Considerations
The toxicological profile of phthalates is highly dependent on their molecular weight. HMW

phthalates like DIDP and DITDP are generally characterized by low acute and chronic toxicity.

[14]

Metabolism and Excretion: Studies on HMW phthalates indicate that they are metabolized to

their corresponding monoesters and then rapidly excreted from the body, primarily through

feces. This rapid excretion limits their potential for bioaccumulation.[15]

Reproductive and Developmental Toxicity: In contrast to some LMW phthalates, extensive

studies have shown that HMW phthalates like DIDP do not cause adverse reproductive or

developmental effects.[10] The European Chemicals Agency's (ECHA) Risk Assessment

Committee has concluded that DIDP does not warrant classification for reprotoxic effects.[5]

Environmental Fate: Due to their low water solubility and high octanol-water partition

coefficient, HMW phthalates in the environment will predominantly bind to soil and sediment.

[16] While not readily biodegradable, they are susceptible to ultimate biodegradation by

microorganisms in the environment.[17][18]

Leaching from Polymers: The migration or leaching of plasticizers from polymer products is a

key consideration.[19][20][21][22] The low volatility and high molecular weight of HMW

phthalates significantly reduce their leaching potential compared to LMW alternatives.[6][7]

Factors such as temperature and contact with fatty substances can influence the rate of

leaching.[23]

Regulatory Landscape
The use of phthalates is regulated by various governmental bodies worldwide. It is crucial to

distinguish between the regulations pertaining to LMW and HMW phthalates.
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European Union (REACH): Several LMW phthalates are classified as substances of very

high concern (SVHC) and are restricted in many consumer products under the REACH

regulation.[24][25][26] HMW phthalates like DIDP are registered for use in the EU and are

not subject to the same broad restrictions.[27][28] The European Union has, however, set a

specific migration limit (SML) from food contact materials for the sum of DIDP and diisononyl

phthalate (DINP).[5]

United States: The Consumer Product Safety Improvement Act (CPSIA) restricts the use of

certain LMW phthalates in children's toys and childcare articles. HMW phthalates are

generally not included in these restrictions.[1] In California, under Proposition 65, DIDP is

listed as a chemical known to the state to cause reproductive toxicity.[5]

Conclusion
High molecular weight phthalates, including decyl isotridecyl phthalate and its well-

characterized analogs DIDP and DITDP, are highly effective plasticizers for a wide range of

polymer applications, most notably flexible PVC. Their superior performance characteristics,

such as low volatility and high migration resistance, are a direct result of their higher molecular

weight and long, branched alkyl chains. From a toxicological and environmental perspective,

they exhibit a more favorable profile compared to their lower molecular weight counterparts. A

thorough understanding of their properties, mechanism of action, and the standardized

methods for their evaluation is essential for researchers and professionals in the field to

develop safe, durable, and high-performing plasticized materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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